Cas no 10270-09-4 (1,2,4-Triazolidine-3,5-dione, 1,2-dimethyl-4-phenyl-)

• Product Name: 1,2,4-Triazolidine-3,5-dione, 1,2-dimethyl-4-phenyl-
• CAS No: 10270-09-4
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• CID: 1133206
• PubChem ID: 6539163
• Update Time: 2025-04-20

1,2,4-Triazolidine-3,5-dione, 1,2-dimethyl-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolidine-3,5-dione, 1,2-dimethyl-4-phenyl-
• 1,2-dimethyl-4-phenyl-1,2,4-triazolidine-3,5-dione
• 10270-09-4
• SCHEMBL15354264
• CHEMBL224288
• AKOS022144134
• Triazolidinedione Derivative 32
• BDBM7833
• DTXSID60424884

• Inchi： 1S/C10H11N3O2/c1-11-9(14)13(10(15)12(11)2)8-6-4-3-5-7-8/h3-7H,1-2H3
• InChI Key： PCBZEWNZJVJTIO-UHFFFAOYSA-N
• SMILES： O=C1N(C)N(C)C(N1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 205.08523
• Monoisotopic Mass: 205.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.9Ų

Experimental Properties

• PSA: 43.86

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles